Cas no 113231-14-4 (1,3-Benzenediol, 5-ethenyl-)

1,3-Benzenediol, 5-ethenyl- structure

Product Name:1,3-Benzenediol, 5-ethenyl-

CAS No:113231-14-4

MF:C₈H₈O₂

MW:136.147922515869

CID:97248

PubChem ID:12164063

Update Time:2025-04-18

1,3-Benzenediol, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol, 5-ethenyl-
- 5-ethenylbenzene-1,3-diol
- DTXSID20478964
- SCHEMBL664775
- 113231-14-4
- 5-Ethenyl-1,3-benzenediol
- 1,3-dihydroxy-5-vinylbenzene
- 5-vinylbenzene-1,3-diol
- LYECQNYXCRATFL-UHFFFAOYSA-N
- 3,5-dihydroxystyrene
- Inchi： 1S/C8H8O2/c1-2-6-3-7(9)5-8(10)4-6/h2-5,9-10H,1H2
- InChI Key： LYECQNYXCRATFL-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C=C)C=1)O

Computed Properties

Exact Mass: 136.052429494g/mol
Monoisotopic Mass: 136.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 40.5Å²

1,3-Benzenediol, 5-ethenyl- Production Method

Production Method 1

1779-49-3

57179-37-0

113231-14-4

920489-98-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 1 h, 70 °C; 70 °C → 0 °C
1.2 Solvents: Dimethyl sulfoxide ; 10 min, rt
1.3 Solvents: Dimethyl sulfoxide ; 1 h
1.4 Reagents: Water Solvents: Diethyl ether

Reference

: An improved synthesis of resveratrol

Farina, Angela; Ferranti, Carolina; Marra, Carolina, Natural Product Research, 2006, 20(3), 247-252

1,3-Benzenediol, 5-ethenyl- Raw materials

1,3-Benzenediol, 5-ethenyl- Preparation Products

1,3-Benzenediol, 5-ethenyl- Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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